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Compound of Interest

Compound Name: Guaiol

Cat. No.: B146861

Introduction

Guaiol, also known as champacol, is a naturally occurring bicyclic sesquiterpenoid alcohol with
the chemical formula C15H260.[1][2] It is a significant constituent of the essential oils of
various plants, most notably guaiacum wood and cypress pine.[1] This document provides a
comprehensive overview of the chemical properties of guaiol, including its physicochemical
characteristics, structure, reactivity, and spectroscopic profile. Additionally, it delves into its
known interactions with biological signaling pathways and outlines relevant experimental
protocols for its analysis.

Core Chemical and Physical Properties

Guaiol is a crystalline solid at room temperature with a characteristic woody and rosy aroma.[1]
[3] Its physical and chemical properties are summarized in the table below, providing a
guantitative overview for easy reference.
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Property Value Source(s)

Molecular Formula C15H260 [1112114]

Molecular Weight 222.37 g/mol [11[415]
White to off-white crystalline

Appearance ] [1][6]
solid

Melting Point 91-93 °C [61[71[8]

- ) 288 °C (with slight

Boiling Point N [4]
decomposition)

198 °C [5]

Density 0.961 g/mL [1]

0.9714 g/cm3 (at 20°C) [6]

N Insoluble in water; Soluble in
Solubility [4][6]19]
alcohol and ether

Optical Rotation [a]D20 -30° (c = 4 in ethanol) [4]

Refractive Index nD100 1.4716 [4]

Chemical Structure and Stereochemistry

Guaiol is a sesquiterpenoid alcohol characterized by a bicyclic azulene skeleton. Its systematic
IUPAC name is 2-[(3S,5R,8S)-3,8-Dimethyl-1,2,3,4,5,6,7,8-octahydroazulen-5-yl]propan-2-ol.
[1][10] The structure features a tertiary alcohol functional group attached to the five-membered
ring of the octahydroazulene core. The stereochemistry of naturally occurring (-)-guaiol has
been established, with defined stereocenters at positions 3, 5, and 8.[11]

Reactivity and Chemical Transformations

Guaiol exhibits reactivity characteristic of a tertiary alcohol and a bicyclic alkene.

o Reaction with Electrophilic Bromine: Guaiol produces a distinct deep purple color when it
reacts with electrophilic bromine reagents.[1][12] This colorimetric reaction can be used as a
qualitative test for its presence.
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» Dehydrogenation: Upon heating with sulfur, guaiol can be dehydrogenated to form
guaiazulene, an aromatic derivative.[1]

» Oxidation: The oxidation of guaiol can lead to the formation of a decalone derivative.[13]
Studies have shown that the structure of this product contains a cis-fused ring system.[13]

Spectroscopic Analysis

The structural elucidation and identification of guaiol are routinely performed using a
combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Both 1H and 13C NMR spectroscopy are crucial for the structural confirmation of guaiol.[14]
[15] While specific peak assignments can vary slightly depending on the solvent and
instrument, the general spectral features are well-documented. Data for both crude and purified
guaiol have been reported.[14]

Mass Spectrometry (MS)

Mass spectrometry, particularly when coupled with gas chromatography (GC-MS), is a powerful
tool for the identification and quantification of guaiol in complex mixtures like essential oils.[2]
[16] The electron ionization (El) mass spectrum of guaiol is available in spectral databases
such as the NIST WebBook.[2][16]

Infrared (IR) Spectroscopy

The infrared spectrum of guaiol would be expected to show characteristic absorption bands for
the hydroxyl (-OH) group (a broad peak around 3400 cm~1) and C-H stretching and bending
vibrations of the hydrocarbon backbone.

Biological Activity and Signaling Pathways

Recent research has highlighted the potential of guaiol to modulate key cellular signaling
pathways, particularly in the context of cancer.

MTOR Signaling Pathway
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Guaiol has been identified as a potent inhibitor of the mTOR (mammalian target of rapamycin)
signaling pathway.[17] In non-small cell lung cancer (NSCLC) cells, guaiol has been shown to
reduce the phosphorylation of mMTOR, which in turn affects the activity of its downstream
substrates, leading to reduced cell viability.[17]
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Caption: Guaiol's inhibitory effect on the mTOR signaling pathway.

PI3K/Akt Signhaling Pathway

Guaiol has also been implicated in the inhibition of the PI3K/Akt signaling pathway in lung
adenocarcinoma (LUAD).[18] By suppressing this pathway, guaiol can induce apoptosis in
cancer cells.[18]

Apoptosis

w PI3K/Akt Pathway

Click to download full resolution via product page

Caption: Guaiol's role in the PI3K/Akt signaling pathway and apoptosis.
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Experimental Protocols
Extraction and Purification

Guaiol can be isolated from natural sources like guaiac wood oil through various methods. A
common laboratory-scale procedure involves:

» Solvent Extraction: Extraction of the essential oil from the plant material using a volatile
solvent such as ethanol or acetone.[6]

» Crystallization: Guaiol can be purified from the crude extract by recrystallization, often from
ethanol.[14] The lower solubility of guaiol at reduced temperatures allows for its separation
from other components of the essential oil.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

A standard protocol for the analysis of guaiol in an essential oil sample would involve the

following steps:

o Sample Preparation: Dilution of the essential oil sample in a suitable solvent (e.g., hexane or
dichloromethane).

e GC Separation:
o Column: A non-polar capillary column, such as a DB-5 or HP-5MS, is typically used.[16]
o Carrier Gas: Helium is a common carrier gas.[16]

o Temperature Program: A temperature ramp is employed to separate the components of
the essential oil. A typical program might start at 60°C and ramp up to 240°C at a rate of
3°C/min.[16]

e MS Detection:
o The separated components are introduced into a mass spectrometer.

o Electron ionization (EIl) at 70 eV is standard for generating mass spectra.
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o The resulting mass spectrum of guaiol is then compared to a reference spectrum from a
database (e.g., NIST, Wiley) for positive identification.
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Caption: A typical workflow for the GC-MS analysis of guaiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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